Palladium-108
Description
Properties
CAS No. |
15749-58-3 |
|---|---|
Molecular Formula |
Pd |
Molecular Weight |
107.90389 g/mol |
IUPAC Name |
palladium-108 |
InChI |
InChI=1S/Pd/i1+2 |
InChI Key |
KDLHZDBZIXYQEI-NJFSPNSNSA-N |
SMILES |
[Pd] |
Isomeric SMILES |
[108Pd] |
Canonical SMILES |
[Pd] |
Other CAS No. |
15749-58-3 |
Synonyms |
108Pd isotope Palladium-108 Pd-108 isotope |
Origin of Product |
United States |
Nuclear Structure and Spectroscopy of Palladium 108
Ground State Properties and Nuclear Systematics of Even-Even Palladium Isotopes
The ground state of an atomic nucleus represents its lowest energy configuration. For even-even isotopes like Palladium-108, the ground state properties follow predictable patterns, or systematics, that are foundational to the nuclear shell model.
The nuclear binding energy of this compound is a measure of the energy required to disassemble the nucleus into its constituent protons and neutrons. Experimental data places this value at approximately 925.238 MeV. chemlin.org The average binding energy per nucleon is about 8.567 MeV. chemlin.org
The systematics of binding energies across the palladium isotopic chain show a gradual change with the addition of neutrons, reflecting the interplay of the strong nuclear force and electrostatic repulsion. Even-even nuclei are generally more stable and tightly bound than their odd-mass neighbors due to the pairing effect.
The energy levels of even-even nuclei also exhibit distinct systematics. The ground state is always 0+, and the first excited state is almost invariably 2+. ijesm.co.in This 2+ state is understood as a collective excitation of the nucleus, such as a vibration or rotation.
| Property | Value |
|---|---|
| Nuclear Binding Energy | 925.23833221 MeV chemlin.org |
| Binding Energy per Nucleon | 8.56702159 MeV chemlin.org |
| Mass Excess | -89.524 MeV chemlin.orgcmich.edu |
The charge radius provides fundamental information about the size of the nucleus and the distribution of protons within it. The root-mean-square (rms) charge radius of this compound has been determined through a combined analysis of muonic X-ray and elastic electron scattering data to be 4.556 fm. aps.orgliverpool.ac.uk
Studies of the palladium isotopic chain (from A=98 to A=118) show that the charge radii increase smoothly as neutrons are added. aps.orgliverpool.ac.uk This trend is influenced by nuclear deformation; radii generally expand with increasing deformation. aps.orgliverpool.ac.uk The mean-square charge distribution, which describes how the proton density varies within the nucleus, is often modeled using a two-parameter Fermi (2pF) distribution. aps.org Analysis of muonic transition energies for palladium isotopes, including 108Pd, allows for the deduction of the parameters of this distribution, providing a detailed picture of the nuclear charge landscape. aps.org
| Isotope | Charge Radius (fm) |
|---|---|
| Palladium-104 | 4.5126 (28) |
| Palladium-106 | 4.5318 (28) chemlin.org |
| This compound | 4.556 (3) aps.orgliverpool.ac.uk |
| Palladium-110 | 4.5770 (46) iaea.org |
Excited States and Collective Excitations in this compound
Beyond the ground state, the nucleus can exist in a series of discrete, higher-energy excited states. The study of these states and the transitions between them reveals much about the nucleus's internal dynamics, particularly its collective modes of motion.
The excited states of this compound have been investigated through various nuclear reactions, such as the (t, p) reaction and heavy-ion induced fission. researchgate.net These experiments have allowed for the identification of numerous energy levels up to several MeV in excitation energy. researchgate.net For instance, studies have populated states in 108Pd and extended its known level scheme, identifying new negative-parity bands in addition to the previously known yrast states (the lowest energy state for a given angular momentum). researchgate.net The structure of these excited states is complex, with some arising from single-particle excitations and others from collective vibrations or rotations of the nucleus as a whole.
In deformed nuclei, the nucleus can vibrate in various ways. One such mode is the gamma-vibration, which corresponds to a departure from axial symmetry. The sequence of energy levels built upon this vibrational mode is called a gamma-vibrational band.
In this compound, a γ-vibrational band has been identified and studied through reactions like 100Mo(11B, p2nγ). researchgate.netresearchgate.net The structure of these bands is interpreted within frameworks such as the cranked shell model. researchgate.net The identification and confirmation of such vibrational bands in 108Pd highlight the collective, non-spherical nature of the nucleus, even at low excitation energies. researchgate.net These collective excitations are characteristic of nuclei in this mass region, which are often described as transitional, exhibiting properties between purely spherical and well-deformed shapes. researchgate.net
Two-Quasiparticle Excitations
In the context of nuclear structure, a quasiparticle is a concept used to describe an excitation in a system of interacting nucleons. Two-quasiparticle excitations involve the promotion of two nucleons from their paired ground-state configuration to excited orbitals. These excitations are crucial for describing the structure of a nucleus, particularly at higher angular momenta (high-spin states).
Theoretical studies of the Palladium isotopic chain, including this compound, have highlighted the importance of two-quasiparticle neutron bands in understanding the structural properties of these nuclei at high-spin states. epj.org The triaxial projected shell model, a theoretical framework for studying nuclear structure, has been employed to investigate the band structures of Palladium isotopes. epj.org This approach demonstrates that configurations involving two quasiparticles are integral to accurately describing the observed yrast and near-yrast bands. epj.org The involvement of these excitations becomes particularly evident in the behavior of the nucleus as it rotates with increasing angular momentum.
Yrast Sequences and Backbending Phenomena
The yrast sequence represents the series of states with the lowest energy for a given angular momentum. In a rotating nucleus like this compound, the yrast band is a key feature of its spectrum. The properties of the yrast and near-yrast bands in this compound are generally consistent with theoretical predictions that suggest a moderate prolate deformation. ornl.gov
Backbending is a phenomenon observed in the yrast bands of some nuclei. It manifests as a characteristic irregularity in a plot of the moment of inertia against the rotational frequency. This behavior is typically interpreted as the result of a crossing between different rotational bands. In many cases, the ground-state band, which is based on a collective rotation of the nucleus as a whole, is crossed by a band based on a two-quasiparticle excitation. The alignment of the angular momentum of these two quasiparticles with the rotational axis of the nucleus provides a more energetically favorable way for the nucleus to achieve high spin, leading to the "backbending" effect. The interplay between collective rotation and single-particle (quasiparticle) excitations is clearly manifested in such phenomena. aps.org
Nuclear Deformation and Shape Coexistence in this compound
Nuclear deformation refers to the deviation of a nucleus from a perfect spherical shape. In some nuclei, states with different shapes can exist at similar energies, a phenomenon known as shape coexistence.
Theoretical Predictions of Prolate-Oblate Shape Coexistence
Theoretical investigations into the Palladium isotopic chain have predicted the occurrence of prolate-oblate shape coexistence in this compound. This means that both elongated (prolate) and flattened (oblate) nuclear shapes are theoretically possible at similar energy levels within this isotope. Such predictions often arise from calculations of the potential energy surface of the nucleus, which maps the nuclear energy as a function of different deformation parameters.
Experimental Evidence of Shape Evolution in Palladium Isotopic Chains
The Palladium isotopic chain exhibits a clear evolution in nuclear shape. Nuclei near the N=50 shell closure are spherical, while isotopes with increasing neutron numbers, such as those from 100Pd to 108Pd, show a well-deformed prolate minimum in their potential energy surfaces, alongside a local oblate minimum. ornl.gov This systematic trend across the isotopic chain provides strong experimental and theoretical support for the idea that competing prolate and oblate shapes are a key feature of nuclei in this mass region, including this compound. ornl.gov The energy difference between these shapes can be small, leading to the predicted shape coexistence.
Theoretical Nuclear Models Applied to this compound
To understand the complex behavior of nuclei like this compound, physicists employ sophisticated theoretical models. These models aim to solve the quantum mechanical many-body problem for the nucleons and predict the observed nuclear properties.
Relativistic Hartree-Bogoliubov (RHB) Model Applications
The Relativistic Hartree-Bogoliubov (RHB) model is a powerful theoretical framework used to study nuclear structure, particularly for isotopes far from stability. arxiv.org It is a self-consistent mean-field theory that incorporates relativistic effects and pairing correlations between nucleons. arxiv.org
This model has been successfully applied to study the phenomena of shape evolution and shape coexistence across the even-even Palladium isotopes from 86Pd to 134Pd. arxiv.org By employing density-dependent parameter sets, the RHB model can calculate various ground-state properties, including binding energies, quadrupole deformation parameters, and charge radii. arxiv.org The theoretical results from these calculations for the Palladium chain are in good agreement with available experimental data. arxiv.org Crucially, these RHB calculations are the source of the theoretical predictions for prolate-oblate shape coexistence specifically within the this compound isotope. arxiv.org The model provides a microscopic description of how the interactions between nucleons give rise to the complex structural phenomena observed.
Skyrme and Fayans Energy Density Functionals (EDF)
Nuclear Density Functional Theory (DFT) is a powerful theoretical tool for describing the properties of atomic nuclei across the nuclear chart. arxiv.org Within this framework, Skyrme and Fayans Energy Density Functionals (EDFs) are widely used to approximate the complex interactions between nucleons. arxiv.orgfuw.edu.pl These models aim to describe fundamental nuclear properties such as binding energies, charge radii, and the distribution of nuclear matter. arxiv.orgbohrium.com
The Skyrme EDF is a phenomenological model that has been successful in describing many bulk properties of nuclei. It is based on a zero-range effective interaction, with parameters fitted to a wide range of experimental data on finite nuclei and nuclear matter. arxiv.org
The Fayans EDF offers a more refined description, particularly for phenomena related to the nuclear surface and pairing correlations. arxiv.org A key feature of the Fayans functional is the inclusion of density-gradient terms in the surface and pairing parts of the functional. arxiv.orgbohrium.com This dependence on density gradients allows for a superior description of the odd-even staggering effects seen in both nuclear binding energies and charge radii. arxiv.orgbohrium.com While extensive studies often focus on isotopic chains like Calcium, the Fayans functional has also been successfully applied to understand the charge radii of open-shell nuclei, including the palladium (Z=46) isotopes. researchgate.net The functional's ability to reproduce these subtle effects makes it a valuable tool for investigating the detailed structure of nuclei like ¹⁰⁸Pd.
Below is a table summarizing the key features of these two functionals in the context of nuclear structure studies.
| Feature | Skyrme Energy Density Functional | Fayans Energy Density Functional |
| Core Concept | Based on a zero-range effective nucleon-nucleon interaction. arxiv.org | Includes density-gradient terms in the pairing and surface energies. arxiv.org |
| Primary Application | Describes bulk nuclear properties like binding energies and density distributions. arxiv.org | Provides a detailed description of differential charge radii and odd-even staggering. arxiv.orgbohrium.com |
| Pairing Treatment | Typically uses a simpler form of pairing interaction. | Employs a generalized density dependence in the pairing functional, improving radii description. bohrium.com |
| Relevance to ¹⁰⁸Pd | Provides a baseline understanding of its bulk properties. | Offers a more precise description of its charge radius and pairing correlations. researchgate.net |
Shell Model and Pairing Theory Analysis
The nuclear shell model is a fundamental framework that describes the structure of nuclei in terms of nucleons (protons and neutrons) occupying quantized energy levels, or shells, analogous to the electron shells in atoms. soton.ac.uk For nuclei that are not doubly magic, the properties of the low-lying excited states are primarily determined by the interactions between the valence nucleons outside a stable, inert core. u-tokyo.ac.jp
In the case of ¹⁰⁸Pd, which has 46 protons and 62 neutrons, shell model calculations would typically consider a core such as ⁷⁸Ni and describe the nuclear states by the interactions of the valence protons and neutrons in the shells between magic numbers 28, 50, and 82. epj-conferences.org Studies of nuclei in this region indicate that ¹⁰⁸Pd has a transitional character, with properties intermediate between purely vibrational and rotational nuclei. researchgate.net This transitional nature is influenced by pairing theory , which describes how pairs of nucleons couple to angular momentum zero, affecting the nuclear energy levels and excitation modes.
Two-Quasiparticle + Rotor Model Interpretations
For describing high-spin states and non-collective excitations, the Two-Quasiparticle + Rotor Model provides a powerful interpretive framework. This model is particularly effective for understanding excited states in deformed or transitional nuclei like ¹⁰⁸Pd. It describes such states as arising from the breaking of one or more nucleon pairs, creating two "quasiparticles," whose motion is then coupled to the collective rotation of the even-even nuclear core. scielo.brscielo.br
Spectroscopic studies of high-spin states in ¹⁰⁸Pd have successfully utilized this model to interpret the observed level structures. researchgate.net In particular, negative-parity bands observed in the spectrum of ¹⁰⁸Pd are understood to arise from two-quasineutron configurations. The breaking of a neutron pair and the subsequent excitation of the two neutrons into higher energy orbitals, which are then coupled to the rotating core, can explain the energies and properties of these bands. researchgate.net
Research has identified specific two-quasiparticle configurations responsible for the negative-parity states in even-mass Pd isotopes. These are interpreted as semidecoupled bands built upon the alignment of a neutron pair in the h₁₁/₂ orbital. researchgate.net
The table below details the specific neutron configurations that are interpreted within the Two-Quasiparticle + Rotor Model to form negative-parity bands in ¹⁰⁸Pd and neighboring isotopes.
| Band Type | Quasiparticle Configuration | Resulting State |
| Negative-Parity Band | ν(h₁₁/₂) ⊗ ν(g₇/₂) | Two-quasineutron state |
| Negative-Parity Band | ν(h₁₁/₂) ⊗ ν(d₅/₂) | Two-quasineutron state |
Source: ResearchGate Publication on Excited Nuclear States for Pd-108. researchgate.net
These interpretations demonstrate that while the low-energy structure of ¹⁰⁸Pd may be described by collective vibrational or rotational models, its high-spin structure is dominated by the excitation of a few valence nucleons, consistent with the predictions of the Two-Quasiparticle + Rotor Model.
Nuclear Reactions Involving Palladium 108
Neutron Capture Cross Sections of Palladium-108
The neutron capture cross section quantifies the probability of a neutron being captured by a nucleus. For ¹⁰⁸Pd, this interaction typically leads to the formation of ¹⁰⁹Pd. Understanding these cross sections is crucial for nuclear reactor design, nuclear waste transmutation studies, and nucleosynthesis research.
Thermal Neutron Capture Cross Sections
Thermal neutrons, with energies typically around 0.025 eV, are of significant interest due to their prevalence in many reactor environments. The thermal neutron capture cross section for ¹⁰⁸Pd has been a subject of various experimental and theoretical investigations.
Experimental measurements of the thermal neutron capture cross section for ¹⁰⁸Pd have been performed using several techniques. The Time-of-Flight (TOF) method is a common approach, utilizing the time it takes for neutrons to travel from a source to a detector to determine their energy. By measuring the gamma rays emitted following neutron capture, researchers can deduce the cross section.
Studies have reported varying values for the thermal neutron capture cross section of ¹⁰⁸Pd. For instance, some measurements indicate values around 7.2 ± 0.5 barns researchgate.net, while others suggest values closer to 8.68 ± 0.41 barns researchgate.net. There have been noted discrepancies among earlier measurements, with some values differing by as much as 94% researchgate.net. More recent work has aimed to refine these measurements, with one study reporting a value of 7.6 ± 0.6 barns for the ¹⁰⁸Pd(n,γ)¹⁰⁹Pd reaction iaea.org. Another study, using a "4π Ge spectrometer" at the J-PARC ANNRI facility, also measured TOF spectra for ¹⁰⁸Pd, observing resonance peaks in the neutron energy region from 3 eV to 2 keV jkps.or.kr.
The Evaluated Gamma-ray Activation File (EGAF) is a database that compiles prompt and delayed neutron-capture gamma-ray cross sections. These data are crucial for elemental analysis and for deducing isotopic radiative neutron cross sections when decay schemes are incomplete aps.orgiaea.org. The EGAF file contains partial gamma-ray cross sections for stable palladium isotopes, including ¹⁰⁸Pd aps.org. Researchers have used measured gamma-ray cross sections from EGAF, in conjunction with statistical model calculations, to determine total radiative neutron cross sections for palladium isotopes aps.orgresearchgate.net. For ¹⁰⁸Pd, the EGAF data has been used to derive a total radiative neutron capture cross section of 7.6 ± 0.6 barns for the ground state transition and 0.185 ± 0.011 barns for a transition at 189 keV iaea.org.
Statistical model calculations, often employing codes like DICEBOX, play a vital role in determining nuclear reaction cross sections, particularly when experimental data is limited or decay schemes are incomplete researchgate.netresearchgate.net. DICEBOX generates simulated neutron capture decay schemes based on nuclear level density and photon strength function models researchgate.net. By normalizing these simulated populations of low-lying levels to measured gamma-ray cross section data (e.g., from EGAF), researchers can obtain the total radiative neutron cross section researchgate.netaps.orgresearchgate.net. This approach has proven effective in providing precise values for palladium isotopes, including ¹⁰⁸Pd, and has helped resolve discrepancies in earlier experimental data researchgate.netaps.orgresearchgate.net.
Resonance Neutron Capture Cross Sections
Beyond thermal energies, neutron capture cross sections exhibit structure due to resonances, which correspond to specific excited states of the compound nucleus formed during the interaction. These resonances occur at discrete neutron energies.
Studies have investigated resonance parameters for ¹⁰⁸Pd. For instance, measurements at the Los Alamos Neutron Science Center (LANSCE) studied resonances in ¹⁰⁸Pd in the neutron energy range of 20–2000 eV gettysburg.edu. A total of 32 resonances were studied for ¹⁰⁸Pd, with six new resonances observed and improved precision for many parameters gettysburg.edu. These resonance parameters are essential for understanding the neutron interaction probabilities at specific energies and for normalizing capture data gettysburg.edu. Evaluations from libraries like JENDL-4.0 and ENDF/B-VIII.0 are also used to describe these resonance regions epj-conferences.orgaps.org. For ¹⁰⁷Pd, resonance analysis has been performed, and the obtained parameters were found to be close to the values in JENDL-4.0 epj-conferences.org.
Deuteron-Induced Reactions on this compound
Deuteron-induced reactions are a key method for probing the nuclear structure of isotopes like this compound. These reactions involve bombarding the Pd-108 nucleus with deuterons (nuclei of deuterium (B1214612), consisting of one proton and one neutron) and observing the emitted particles, which carry information about the energy levels and configurations of the target nucleus.
Seventeen-MeV deuteron-induced (d,t) reactions on this compound have been employed to investigate its nuclear structure aps.orgaps.org. These experiments complement studies using (d,p) reactions, providing additional insights into the energy levels and spectroscopic properties of the resulting nuclei. Research has indicated that (d,t) reactions can reveal new nuclear states and, in some instances, lead to revisions of previously assigned spin and parity (I-π) values aps.org. A notable observation is the tendency for spectroscopic strength to be shifted to higher excitation energies in (d,t) reactions when compared to (d,p) reactions on the same target aps.orgaps.org. Similarities have been noted in the number of nuclear states and the degree of filling of specific orbital angular momentum states (s and d states) between Palladium and Ruthenium isotopes aps.orgaps.org. Furthermore, low-energy states in Pd-109 and Pd-107, excited by l=1 transitions in both (d,p) and (d,t) reactions, suggest the presence of nuclear configurations involving 2p holes and 3p particles aps.orgaps.org.
The (d,p) reaction, where a deuteron (B1233211) interacts with the nucleus and a proton is emitted, is a well-established technique for nuclear structure studies. Experiments utilizing 12-MeV deuteron-induced (d,p) reactions on this compound, analyzed with a split-pole spectrograph providing 7-keV energy resolution, have yielded detailed information aps.org. The findings for Pd-108 are largely consistent with those for the neighboring isotope Pd-106, with slightly lower summed spectroscopic factors observed for Pd-108, which is attributed to its greater number of neutrons aps.org. These studies have indicated that the level densities in the residual nuclei are approximately 25 levels per MeV. The single-particle nuclear states are found to be fragmented across a broad range of energies, although a significant portion of the strength for s and d states within the 50-82 shell model occupancy is typically located in the lowest-lying nuclear energy levels aps.org. Anomalous behavior in the distribution of spectroscopic strength has also been noted for the g7/2 and h11/2 states aps.orgaps.org.
Photonuclear Reactions on this compound
Photonuclear reactions, where a nucleus interacts with high-energy photons (gamma rays), provide crucial information about nuclear excitations, such as the Giant Dipole Resonance (GDR), and specific reaction channels.
The Giant Dipole Resonance (GDR) is a fundamental collective excitation mode in atomic nuclei, representing the oscillation of protons against neutrons iaea.org. Research has investigated the structure and properties of the GDR in this compound, including its vibrational and isospin splitting osti.gov. The GDR is characterized by parameters such as energy position, amplitude, and width, which are influenced by the nucleus's shape and excitation state iaea.org. For spherical nuclei, the GDR typically exhibits a single broad peak, whereas deformed nuclei often display a double-humped structure, potentially with finer substructures iaea.org. The study of the GDR in Pd-108 contributes to a broader understanding of nuclear collective excitations across the periodic table.
Photonuclear reactions involving the emission of one or more neutrons ((γ,n), (γ,xn)), proton-neutron pairs ((γ,pn)), or protons ((γ,p)) from this compound have been investigated using photon beams with energies ranging from 8 to 29 MeV osti.gov. These studies aim to determine the yields and cross sections for these specific reaction channels. In the energy region of the GDR (typically 8-30 MeV), the most probable outcome of photon absorption in heavy nuclei is the emission of a single neutron. However, other processes, such as the emission of multiple neutrons or charged particles, particularly protons, are also significant reaction channels that have been quantified for Pd-108 iaea.org.
Compound Name Table:
| Isotope Name | Symbol |
| This compound | Pd-108 |
Production, Enrichment, and Transmutation of Palladium 108
Transmutation Studies Involving Palladium-108
The transmutation of palladium isotopes, including this compound, has been a subject of significant research, particularly within the context of condensed matter nuclear science and advanced nuclear fuel cycles. These studies explore the potential to alter the isotopic composition of palladium through nuclear reactions, driven by theoretical models and experimental investigations.
Theoretical Models of Transmutation Reactions
Theoretical frameworks attempting to explain palladium transmutation reactions often venture beyond conventional nuclear physics, which typically requires extremely high temperatures and energies. In the context of low-energy nuclear reactions (LENR), models have been proposed to account for observed phenomena at or near room temperature.
One prominent theoretical model is based on second-order quantum perturbation theory . This model suggests that certain nuclear reactions, which have very low probabilities as first-order events, might occur at observable rates through a two-step process. In the case of palladium transmutation during electrolysis with heavy water (D₂O), it is postulated that a deuteron (B1233211) interacts with another particle in the medium, such as an impurity ion or another palladium ion, which assists in overcoming the Coulomb barrier. nih.govnih.govresearchgate.net This theoretical approach has been used to explain the potential transmutation of palladium isotopes like ¹⁰⁶Pd and ¹⁰⁸Pd into silver isotopes (¹⁰⁷Ag and ¹⁰⁹Ag, respectively) with the concurrent production of neutrons. nih.govresearchgate.net
Another theoretical concept involves the Gamow factor and the transparency of the Coulomb Barrier . The Gamow factor typically quantifies the low probability of two nuclei tunneling through their mutual electrostatic repulsion. However, in the dense environment of a metal lattice like palladium, it is hypothesized that screening effects from the surrounding electrons could effectively lower the Coulomb barrier, making nuclear reactions more probable than in a vacuum. nasa.gov This increased "transparency" would allow deuterons to approach palladium nuclei at much lower energies than classically required, potentially leading to transmutation. nasa.gov
Experimental Investigations of Palladium Transmutation (e.g., Pd-106 to Pd-108 in condensed matter)
Experimental efforts to induce and observe palladium transmutation have been pursued through various methods, most notably in condensed matter systems. These experiments provide the empirical data that theoretical models aim to explain.
A significant body of research has focused on the electrolysis of heavy water (D₂O) using a palladium cathode . In these experiments, researchers have reported the detection of new elements and changes in the isotopic ratios of the palladium cathode material after prolonged electrolysis. nih.govresearchgate.net One of the key observations in this area is the apparent transmutation of Palladium-106 to this compound. During the electro-reduction of D₂O, the natural abundance ratio of these two isotopes on the cathode surface was observed to change, with the abundance of ¹⁰⁸Pd increasing beyond that of ¹⁰⁶Pd after a short period of electrolysis. jcmns.org This suggests a nuclear reaction where ¹⁰⁶Pd captures two neutrons (or a di-neutron) to become ¹⁰⁸Pd. jcmns.org
Other experimental setups have also yielded evidence of transmutation. For instance, studies involving the cycling of deuterium (B1214612) gas through palladium-silver (PdAg) alloys have reported the appearance of elements not initially present in the material, such as zinc and chromium. nasa.gov While these experiments did not specifically focus on the ¹⁰⁶Pd to ¹⁰⁸Pd transmutation, they contribute to the body of evidence suggesting that nuclear reactions can be induced in palladium lattices under certain conditions. nasa.gov Laser irradiation of palladium in a hydrogen or deuterium atmosphere has also been explored as a method to induce transmutation. jcmns.orgresearchgate.net
The table below summarizes key experimental findings related to palladium transmutation in condensed matter.
| Experimental Method | Key Observation | Reference |
| Electrolysis of D₂O with Pd cathode | Change in isotopic ratio of ¹⁰⁶Pd and ¹⁰⁸Pd; ¹⁰⁸Pd abundance increased. | jcmns.org |
| Electrolysis of D₂O with Pd cathode | Production of silver (Ag) and neutrons, suggesting Pd(d,n)Ag reactions. | nih.govnih.govresearchgate.net |
| Deuterium gas cycling through PdAg alloy | Appearance of new elements like Zn and Cr on the material surface. | nasa.gov |
Role of Di-neutrons and Phonon-Enforced Quantum Tunneling
To explain the specific transmutation of ¹⁰⁶Pd to ¹⁰⁸Pd, which requires the addition of two neutrons, the concept of the di-neutron has been invoked. A di-neutron is a hypothetical particle consisting of two neutrons. While a free di-neutron is unstable, it is theorized that it could exist transiently within the confined environment of a palladium lattice. jcmns.org
The proposed mechanism involves a deuteron (a proton and a neutron) within the palladium deuteride matrix capturing an electron, forming a di-neutron. jcmns.org This newly formed, low-momentum di-neutron can then interact with a palladium nucleus without the impediment of Coulombic repulsion. The reaction is represented as:
¹⁰⁶Pd + ⁰n⁰n → ¹⁰⁸Pd jcmns.org
This process is thought to be facilitated by phonon-enforced quantum tunneling . Phonons are quantized modes of vibration in a crystal lattice. In this model, the collective vibrations of the palladium lattice (phonons) can transfer energy to the deuterons, helping to overcome the energy barrier for the electron capture and subsequent nuclear reaction. This di-neutron-phonon mechanism is suggested to account for several anomalous observations in palladium-deuterium systems, including isotopic changes. jcmns.org
This compound in Advanced Nuclear Fuel Cycles and Waste Transmutation Concepts
In the context of managing high-level radioactive waste from nuclear reactors, a key strategy being explored is Partitioning and Transmutation (P&T) . wikipedia.org This involves separating long-lived fission products (LLFPs) from spent nuclear fuel and transmuting them into stable or short-lived isotopes. wikipedia.orgu-tokyo.ac.jp
Palladium produced in fission includes the long-lived isotope ¹⁰⁷Pd (half-life of 6.5 million years). u-tokyo.ac.jpwikipedia.org A primary goal of transmutation research is to convert ¹⁰⁷Pd into stable isotopes. u-tokyo.ac.jptandfonline.com Accelerator-driven systems are being developed to bombard LLFPs with particles like protons or deuterons to induce these transformations. tandfonline.com For example, irradiating ¹⁰⁷Pd with deuterons can convert it into stable ¹⁰⁶Pd. u-tokyo.ac.jptandfonline.com
While ¹⁰⁸Pd is a stable isotope and not a primary target for waste transmutation, its role is significant in several ways:
Presence in Fission Products: this compound is a fission product, meaning it is present in spent nuclear fuel alongside the problematic ¹⁰⁷Pd. researchgate.netwikipedia.org
Isotope Separation: For the transmutation of ¹⁰⁷Pd to be efficient, it is beneficial to first separate it from other palladium isotopes, including the stable ones like ¹⁰⁸Pd. This is because stable isotopes can absorb neutrons without contributing to the reduction of long-lived waste, and the presence of other isotopes can lead to the creation of other, potentially undesirable, radioactive isotopes. Laser isotope separation techniques have been explored for this purpose. u-tokyo.ac.jp
Recycling of Valuable Metals: Palladium is a valuable precious metal. After the transmutation of ¹⁰⁷Pd, the remaining stable palladium isotopes, including ¹⁰⁸Pd, could potentially be recycled for industrial use. tandfonline.com
The table below outlines the natural abundance of stable palladium isotopes, highlighting the context for separation and transmutation efforts.
| Isotope | Natural Abundance (%) | Stability |
| ¹⁰²Pd | 1.02 | Stable |
| ¹⁰⁴Pd | 11.14 | Stable |
| ¹⁰⁵Pd | 22.33 | Stable |
| ¹⁰⁶Pd | 27.33 | Stable |
| ¹⁰⁸Pd | 26.46 | Stable |
| ¹¹⁰Pd | 11.72 | Stable |
Analytical Methodologies and Characterization of Palladium 108
Spectroscopic Techniques for Isotopic Analysis
Spectroscopic methods are fundamental to the isotopic analysis of palladium, providing high precision and sensitivity for measuring isotope ratios and identifying nuclear species.
Mass Spectrometry (e.g., MC-ICP-MS, TOF-SIMS) for Isotope Ratio Measurement
Mass spectrometry stands as a cornerstone for the precise measurement of palladium isotope ratios. Techniques such as Multicollector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) and Time-of-Flight Secondary Ion Mass Spectrometry (TOF-SIMS) are particularly powerful for these analyses.
MC-ICP-MS is a dedicated tool for high-precision isotopic analysis, offering excellent sensitivity and the ability to achieve relative standard deviations in the range of 0.005–0.02%. rsc.orgspectroscopyonline.com While capable of high precision, accurate isotope ratio measurements with MC-ICP-MS often require the chemical separation of the target element from the sample matrix to avoid isobaric interferences and matrix effects that can influence mass discrimination. spectroscopyonline.compsu.edu
TOF-SIMS is another valuable surface-sensitive technique used to determine the isotopic composition of palladium samples. uchicago.edu This method involves bombarding the sample surface with a pulsed primary ion beam, which causes the emission of secondary ions. newenergytimes.com These secondary ions are then accelerated into a "flight tube," and their mass-to-charge ratio is determined by measuring their time-of-flight; lighter ions travel faster and reach the detector first. uchicago.edunewenergytimes.com TOF-SIMS offers high mass resolution, enabling the separation of isotopes from potential interferences, and can analyze very small sample areas with minimal destruction. uchicago.edulenr-canr.org Studies have utilized TOF-SIMS to measure changes in the isotopic ratios of palladium, including the ¹¹⁰Pd/¹⁰⁸Pd ratio, in various experimental contexts. newenergytimes.com
Table 1: Comparison of Mass Spectrometry Techniques for ¹⁰⁸Pd Isotopic Analysis
| Technique | Principle | Advantages | Considerations |
|---|---|---|---|
| MC-ICP-MS | Inductively coupled plasma ion source with a magnetic sector mass analyzer and multiple collectors for simultaneous isotope detection. rsc.orgspectroscopyonline.com | High precision and accuracy for isotope ratio measurements. rsc.org | Requires sample dissolution and often chemical separation to mitigate matrix effects and isobaric interferences. spectroscopyonline.compsu.edu |
| TOF-SIMS | A pulsed primary ion beam sputters secondary ions from a sample surface; mass-to-charge ratios are determined by their flight time to a detector. uchicago.edunewenergytimes.com | High surface sensitivity, high lateral resolution, quasi-simultaneous detection of all secondary ions, and minimal sample destruction. uchicago.edulenr-canr.org | Quantitative analysis can be challenging; data is often presented as normalized intensity rather than absolute quantities. lenr-canr.org |
Gamma-Ray Spectroscopy for Reaction Product Identification
Gamma-ray spectroscopy is a crucial technique for identifying the products of nuclear reactions involving palladium isotopes. When a palladium target, containing ¹⁰⁸Pd, is irradiated with particles like neutrons, various radionuclides can be produced. These radionuclides often decay by emitting gamma rays with characteristic energies, which act as fingerprints for their identification.
For instance, following neutron capture by ¹⁰⁸Pd, the product nucleus ¹⁰⁹Pd is formed. The subsequent decay of ¹⁰⁹Pd can be monitored by detecting its characteristic gamma-ray emissions. One study specifically identified the 88 keV gamma ray from ¹⁰⁹Pd as a key indicator in the analysis of neutron-irradiated palladium samples. newenergytimes.com This method allows for the unambiguous identification and quantification of specific reaction products, providing insight into the nuclear processes that have occurred.
Nuclear Activation Analysis Techniques
Nuclear Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used for determining the elemental and isotopic composition of a wide variety of materials.
Neutron Activation Analysis (NAA) for Yield Evaluation and Isotope Ratios
Neutron Activation Analysis (NAA) is a particularly effective method for evaluating the chemical yield of palladium and determining isotopic ratios. buyisotope.com In NAA, the sample is bombarded with neutrons, typically from a nuclear reactor. This process induces nuclear reactions in the constituent isotopes, producing radioactive isotopes that then decay with the emission of characteristic gamma rays.
The intensity of these gamma rays is proportional to the amount of the parent isotope present in the sample. For palladium analysis, the reaction ¹⁰⁸Pd(n,γ)¹⁰⁹Pd is commonly used. The resulting ¹⁰⁹Pd has a half-life of 13.47 hours and emits an 88 keV gamma ray, which can be measured using a high-purity germanium (HPGe) detector. newenergytimes.comiaea.org
NAA has been successfully applied to measure the ¹¹⁰Pd/¹⁰⁸Pd ratio. newenergytimes.com This involves irradiating the palladium sample with neutrons and then measuring the gamma rays from the activation products ¹⁰⁹Pd (from ¹⁰⁸Pd) and ¹¹¹Ag (from the decay of ¹¹¹Pd, which is produced from ¹¹⁰Pd). newenergytimes.com By comparing the activities of these products, the isotopic ratio can be precisely determined. The technique's high sensitivity makes it suitable for trace analysis of palladium in complex matrices. iaea.orgiaea.org
Table 2: Key Nuclear Reactions and Emissions in NAA of ¹⁰⁸Pd
| Target Isotope | Nuclear Reaction | Product Radionuclide | Half-Life | Characteristic Gamma-Ray Energy |
|---|
| ¹⁰⁸Pd | ¹⁰⁸Pd(n,γ)¹⁰⁹Pd | ¹⁰⁹Pd | 13.47 hours | 88 keV newenergytimes.com |
Radiochemical Separation and Purification Methods for Palladium Isotopes
The analysis of palladium isotopes, especially from complex matrices like spent nuclear fuel or environmental samples, often necessitates preliminary separation and purification steps. researchgate.netmdpi.com Radiochemical separation methods are designed to isolate palladium from other elements, including fission products and other platinum group metals, which could interfere with subsequent measurements.
A variety of techniques are employed for the separation of palladium. These include:
Solvent Extraction: This method involves the transfer of palladium species between two immiscible liquid phases (typically an aqueous and an organic phase). fiveable.me Specific organic ligands that form strong complexes with palladium are used to selectively extract it from the aqueous solution. mdpi.com
Ion-Exchange Chromatography: Palladium can be separated by passing a solution through a column packed with an ion-exchange resin. researchgate.netfiveable.me Palladium forms anionic complexes in acidic solutions, which can be retained on anion-exchange resins while other cations pass through. mdpi.com
Solid-Phase Extraction (SPE): This technique utilizes solid sorbents to selectively adsorb palladium from a solution. fiveable.me Chelating sorbents, which have a high affinity for palladium, have been developed for its selective recovery from highly acidic waste streams. researchgate.net
Precipitation: Palladium can be separated from solution by inducing the formation of an insoluble compound. This can be achieved through chemical or electrochemical oxidation followed by precipitation. researchgate.netmdpi.com
Dry Distillation: In specific applications, such as the separation of radioisotopes, dry distillation methods based on differences in vapor pressures between elements can be employed. This has been explored for separating palladium radioisotopes from irradiated target materials. nih.gov
The choice of separation method depends on the sample matrix, the concentration of palladium, and the presence of interfering elements. These purification steps are critical for obtaining accurate results in subsequent isotopic analyses by techniques like mass spectrometry or neutron activation analysis. spectroscopyonline.comakjournals.com
Future Directions in Palladium 108 Research
Advancements in Nuclear Structure Theory and Experimental Techniques
Future research in nuclear structure theory for Palladium-108 will likely focus on refining theoretical models to better predict and explain its nuclear properties. This includes developing more sophisticated quantum mechanical approaches, such as Density Functional Theory (DFT) and microscopic models, to describe nuclear shapes, energy levels, and nucleon-nucleon interactions within the ¹⁰⁸Pd nucleus mdpi.comresearchgate.netjyu.fi. Experimental techniques are also advancing, with laser spectroscopy playing a crucial role in precisely measuring isotope shifts and hyperfine structures, thereby providing direct insights into nuclear charge radii, deformation, and magnetic/quadrupole moments jyu.fiosti.gov. Furthermore, experimental studies involving muon nuclear capture on palladium isotopes, including ¹⁰⁸Pd, are being conducted to explore reaction mechanisms and potential transmutation pathways without the need for isotope separation riken.jp. Heavy-ion-induced fission reactions are also employed to investigate the high-spin structures and excited states of ¹⁰⁸Pd, extending the understanding of its nuclear level schemes and collective modes of excitation researchgate.netpsu.edu.
Enhanced Precision in Nuclear Data Measurements
A critical area for future research is the enhancement of precision in nuclear data measurements related to this compound. This is particularly relevant for neutron capture cross-sections, where existing experimental data for reactions like ¹⁰⁸Pd(n,γ)¹⁰⁹Pd exhibit significant discrepancies among different studies researchgate.net. Future work aims to provide more accurate and consistent measurements across a wider range of neutron energies, utilizing advanced facilities like the Accurate Neutron-Nucleus Reaction measurement Instrument (ANNRI) at J-PARC jkps.or.krjkps.or.krepj-conferences.org. The development of high-precision palladium isotope analysis techniques is also underway, which is essential for accurate isotopic ratio measurements in various samples rsc.org. Furthermore, there is a recognized need for comprehensive nuclear data for palladium isotopes, including ¹⁰⁸Pd, to support applications in nuclear energy, astrophysics, and medical isotope production psi.chbnl.gov.
Table 1: Key Properties of this compound
| Property | Value | Source |
| Atomic Number (Z) | 46 | chemlin.org |
| Mass Number (A) | 108 | chemlin.org |
| Neutron Number (N) | 62 | chemlin.org |
| Atomic Mass (u) | 107.903892(8) | chemlin.org |
| Natural Abundance (%) | 26.46 | chemlin.orgbuyisotope.com |
| Spin and Parity | 0+ | chemlin.org |
| Stability | Stable | chemlin.orgbuyisotope.comspeciation.net |
Exploration of Novel Transmutation Pathways
Research into novel transmutation pathways involving this compound is an active area, particularly within the context of low-energy nuclear reactions (LENR) and condensed matter nuclear science. Studies have investigated the transmutation of palladium isotopes, including ¹⁰⁸Pd, through processes such as deuterium (B1214612) permeation in nanostructured palladium films and muon nuclear capture riken.jpiaea.orgjcmns.org. Evidence suggests that in palladium-deuterium (Pd/D) systems, isotopic shifts can occur, with observations of ¹⁰⁶Pd transforming into ¹⁰⁸Pd, potentially mediated by phenomena like "dineutrons" jcmns.orgej-physics.org. Theoretical models are being developed to understand these complex interactions, including the role of phonon-enforced quantum tunneling and electron catalysis jcmns.orgjcmns.orgscholasticahq.comresearchgate.net. While spontaneous fission of ¹⁰⁸Pd is theoretically possible, it is considered inhibited due to a high fission activation energy, meaning it is not observed in reality stackexchange.com. The exploration of these transmutation pathways could have implications for nuclear waste management and the potential for new energy sources.
Development of Isotopic Material Science and Technologies
This compound is available as an enriched isotopic material, offered in various forms such as metal ingots, powders, and sputtering targets by specialized suppliers buyisotope.comspeciation.netbuyisotope.comamericanelements.comamericanelements.com. These materials are crucial for applications requiring high isotopic purity. Future developments in isotopic material science for ¹⁰⁸Pd include its use as target materials in nuclear physics experiments and for biological and biomedical labeling speciation.netamericanelements.com. It also serves as a standard for chemical yield evaluations in neutron activation analysis buyisotope.combuyisotope.com. Research into palladium-based materials, such as membranes for hydrogen separation, is also leveraging advanced techniques like high-throughput experimentation and machine learning to accelerate discovery and optimization mdpi.com. The synthesis and characterization of nanostructured palladium materials are also gaining importance, particularly for studies involving nuclear transmutation phenomena iaea.org.
Compound Names List:
this compound (¹⁰⁸Pd)
Palladium (Pd)
Palladium-109 (¹⁰⁹Pd)
Palladium-105 (¹⁰⁵Pd)
Palladium-106 (¹⁰⁶Pd)
Palladium-110 (¹¹⁰Pd)
Palladium-104 (¹⁰⁴Pd)
Palladium-102 (¹⁰²Pd)
Silver-109 (¹⁰⁹Ag)
Silver-111 (¹¹¹Ag)
Cesium (Cs)
Praseodymium (Pr)
Barium (Ba)
Samarium (Sm)
Zinc (Zn)
Cobalt (Co)
Gold (Au)
Iridium (Ir)
Ruthenium (Ru)
Cadmium (Cd)
Q & A
Q. How to prioritize future research on Pd-108’s applications in nuclear medicine?
- Methodological Answer : Conduct systematic reviews to map Pd-108’s decay properties (e.g., gamma emissions, half-life) against medical isotope criteria (e.g., targetability, dosimetry). Use the PICO framework to define clinical questions and collaborate with radiopharmacists for feasibility studies .
Tables for Key Data
| Property | Value | Measurement Method | Reference |
|---|---|---|---|
| Neutron count (N) | 62 | Mass spectrometry | |
| Half-life | ~3.2 × 10⁵ years (estimated) | Gamma spectroscopy | |
| Thermal neutron cross-section | 5.2 ± 0.3 barns | Time-of-flight (TOF) |
Methodological Notes
- Data Integrity : Archive raw spectra, calibration files, and metadata in repositories like Zenodo to facilitate reproducibility .
- Contradiction Analysis : Use the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate conflicting hypotheses .
- Ethical Compliance : Disclose all conflicts of interest (e.g., funding sources for isotopic separation) in publications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
